Cas no 2228280-20-2 (3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228280-20-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6585950
• PubChem ID: 165883493
• Update Time: 2025-06-23

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228280-20-2
• EN300-1992389

• Inchi： 1S/C10H13ClN2O2/c1-10(2)5(6(10)9(14)15)7-8(11)12-4-13(7)3/h4-6H,1-3H3,(H,14,15)
• InChI Key： WVADBFWRQHHSQG-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C(C(=O)O)C2(C)C)N(C)C=N1

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228280-20-2)

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, with the CAS number 2228280-20-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with a carboxylic acid group and an imidazole moiety. The presence of the chloro and methyl groups on the imidazole ring imparts specific chemical and biological properties to the molecule. These structural features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the pharmacological activities of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also shown promise in neuroprotective research. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been extensively studied to assess its suitability for therapeutic use. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Additionally, its low toxicity profile in animal models supports its safety for further clinical evaluation.

In terms of drug delivery, the unique chemical structure of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid allows for the development of targeted delivery systems. For instance, nanoparticle formulations have been explored to enhance its delivery to specific tissues or organs, thereby improving therapeutic efficacy while minimizing systemic side effects. These advancements in drug delivery technology are crucial for optimizing the clinical utility of this compound.

The potential applications of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond inflammation and neuroprotection. Ongoing research is investigating its antimicrobial properties against various bacterial strains, including multidrug-resistant pathogens. Preliminary results indicate that it possesses broad-spectrum antimicrobial activity, which could be valuable in addressing the growing challenge of antibiotic resistance.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. These trials are designed to assess its performance in treating specific conditions such as chronic inflammatory diseases and neurodegenerative disorders. The outcomes of these trials will provide critical insights into its clinical viability and pave the way for future drug development efforts.

In conclusion, 3-(4-chloro-1-methyl-1H-imidazol-5-y l)-2, 2-dimeth ylcyclop ropane - 1-car boxyli c aci d (CAS No. 2 2 8 8 0 - 0 - 0) represents a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments and improving patient outcomes.